Cas no 133891-76-6 (N,N,3-trimethylazetidin-3-amine dihydrochloride)

• Product Name: N,N,3-trimethylazetidin-3-amine dihydrochloride
• CAS No: 133891-76-6
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD10565801
• CID: 858570
• PubChem ID: 14852461
• Update Time: 2025-08-02

N,N,3-trimethylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N,3-TRIMETHYL-3-AZETIDINAMINE DIHYDROCHLORIDE
• N,N,3-Trimethyl-3-azetidinamine 2HCl
• N,N,3-trimethylazetidin-3-amine,dihydrochloride
• N,N,3-trimethylazetidin-3-amine dihydrochloride
• SB20439
• MFCD10565801
• 133891-76-6
• CS-0045563
• N,N,3-Trimethylazetidin-3-amine--hydrogen chloride (1/2)
• AS-41621
• N,N,3-TRIMETHYLAZETIDIN-3-AMINE 2HCL
• N,N,3-trimethylazetidin-3-amine;dihydrochloride
• SY099939
• N,N,3-Trimethylazetidin-3-aminedihydrochloride
• DTXSID30564721
• AKOS027251426
• EN300-1723764

• MDL： MFCD10565801
• Inchi： 1S/C6H14N2.2ClH/c1-6(8(2)3)4-7-5-6;;/h7H,4-5H2,1-3H3;2*1H
• InChI Key： ZRGIFWMNGIKEQM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C)(C1)N(C)C

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 84.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N,3-trimethylazetidin-3-amine dihydrochloride

Recent Advances in the Study of N,N,3-Trimethylazetidin-3-amine Dihydrochloride (CAS: 133891-76-6)

N,N,3-Trimethylazetidin-3-amine dihydrochloride (CAS: 133891-76-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine core and tertiary amine functionality, has recently been the subject of multiple studies due to its potential applications in drug discovery and development. Researchers have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a noteworthy candidate for further investigation.

Recent studies have highlighted the synthetic routes to N,N,3-trimethylazetidin-3-amine dihydrochloride, emphasizing its role as a versatile intermediate in medicinal chemistry. The compound's structural features, including its compact azetidine ring and basic amine groups, make it an attractive scaffold for the design of novel bioactive molecules. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that N,N,3-trimethylazetidin-3-amine dihydrochloride exhibits promising activity in modulating specific biological targets. For instance, recent in vitro studies have demonstrated its potential as a ligand for G protein-coupled receptors (GPCRs) and ion channels, which are critical in neurological and cardiovascular diseases. The compound's ability to cross the blood-brain barrier (BBB) has also been explored, suggesting its utility in central nervous system (CNS) drug development.

In addition to its pharmacological properties, the safety and toxicity profile of N,N,3-trimethylazetidin-3-amine dihydrochloride have been evaluated in preclinical studies. These studies have provided valuable insights into its pharmacokinetics and pharmacodynamics, laying the groundwork for future clinical trials. The compound's favorable solubility and stability under physiological conditions further enhance its potential as a drug candidate.

Looking ahead, researchers are optimistic about the therapeutic applications of N,N,3-trimethylazetidin-3-amine dihydrochloride. Ongoing studies are exploring its use in treating neurodegenerative disorders, pain management, and other conditions where modulation of GPCRs and ion channels is beneficial. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N,N,3-trimethylazetidin-3-amine dihydrochloride (CAS: 133891-76-6) represents a promising compound in the field of chemical biology and drug discovery. Its unique structural features, combined with its pharmacological potential, make it a valuable subject of ongoing research. As synthetic methodologies and biological studies continue to advance, this compound is likely to play a significant role in the development of next-generation therapeutics.